Spermine NONOate
Spermine NONOate
NO donor (EC50 = 6.2 μM, rabbit aorta relaxation). Stable nitric oxide and spermine complex. Spontaneously releases NO in a pH-dependent manner with a half-life of 39 minutes.
Spermine NONOate is a NO donor. It spontaneously dissociates in a pH-dependent, first-order process with a half-life of 39 minutes and 230 minutes at 37°C and 22-25°C, respectively, (pH 7.4) to liberate 2 moles of NO per mole of parent compound.
Spermine NONOate is a NO donor. It spontaneously dissociates in a pH-dependent, first-order process with a half-life of 39 minutes and 230 minutes at 37°C and 22-25°C, respectively, (pH 7.4) to liberate 2 moles of NO per mole of parent compound.
Brand Name:
Vulcanchem
CAS No.:
136587-13-8
VCID:
VC20773389
InChI:
InChI=1S/C10H26N6O2/c11-5-3-8-13-7-1-2-9-15(10-4-6-12)16(18)14-17/h13,17H,1-12H2
SMILES:
C(CCN(CCCN)[N+](=NO)[O-])CNCCCN
Molecular Formula:
C10H26N6O2
Molecular Weight:
262.35 g/mol
Spermine NONOate
CAS No.: 136587-13-8
Cat. No.: VC20773389
Molecular Formula: C10H26N6O2
Molecular Weight: 262.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | NO donor (EC50 = 6.2 μM, rabbit aorta relaxation). Stable nitric oxide and spermine complex. Spontaneously releases NO in a pH-dependent manner with a half-life of 39 minutes. Spermine NONOate is a NO donor. It spontaneously dissociates in a pH-dependent, first-order process with a half-life of 39 minutes and 230 minutes at 37°C and 22-25°C, respectively, (pH 7.4) to liberate 2 moles of NO per mole of parent compound. |
|---|---|
| CAS No. | 136587-13-8 |
| Molecular Formula | C10H26N6O2 |
| Molecular Weight | 262.35 g/mol |
| IUPAC Name | [3-aminopropyl-[4-(3-aminopropylamino)butyl]amino]-hydroxyimino-oxidoazanium |
| Standard InChI | InChI=1S/C10H26N6O2/c11-5-3-8-13-7-1-2-9-15(10-4-6-12)16(18)14-17/h13,17H,1-12H2 |
| Standard InChI Key | STVYBUMQUAJDER-UHFFFAOYSA-N |
| Isomeric SMILES | C(CCN(CCCN)/[N+](=N/O)/[O-])CNCCCN |
| SMILES | C(CCN(CCCN)[N+](=NO)[O-])CNCCCN |
| Canonical SMILES | C(CCN(CCCN)[N+](=NO)[O-])CNCCCN |
| Appearance | Assay:≥98%A crystalline solid |
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